Cas no 893404-77-8 (4-benzyl-4-azaspiro[2.4]heptane)

• Product Name: 4-benzyl-4-azaspiro[2.4]heptane
• CAS No: 893404-77-8
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• MDL: MFCD22690558
• CID: 1016104
• PubChem ID: 71742978
• Update Time: 2025-07-15

4-benzyl-4-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-4-azaspiro[2.4]heptane
• A850465
• FT-0730182
• 893404-77-8
• DTXSID80857276
• DA-21451

• MDL： MFCD22690558
• Inchi： 1S/C13H17N/c1-2-5-12(6-3-1)11-14-10-4-7-13(14)8-9-13/h1-3,5-6H,4,7-11H2
• InChI Key： MQVASPGIXMSNFL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC21CC2

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-benzyl-4-azaspiro[2.4]heptane

Professional Introduction to 4-benzyl-4-azaspiro[2.4]heptane (CAS No. 893404-77-8)

4-benzyl-4-azaspiro[2.4]heptane, identified by the Chemical Abstracts Service Number (CAS No.) 893404-77-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic azine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound features a spirocyclic core, which is a fused bicyclic system consisting of an azine ring and a heptane ring, connected at a single atom. This structural motif imparts distinctive steric and electronic properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzyl substituent attached to the spirocyclic nitrogen atom introduces additional functionalization possibilities, enabling further derivatization to explore diverse pharmacophores. The presence of both aromatic and heterocyclic components in its structure suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug design. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how the spatial arrangement of atoms in 4-benzyl-4-azaspiro[2.4]heptane influences its binding affinity and selectivity.

In the context of contemporary research, 4-benzyl-4-azaspiro[2.4]heptane has been investigated for its potential role in modulating neurological pathways. Studies have indicated that spirocyclic compounds often exhibit promising effects on central nervous system (CNS) disorders due to their ability to cross the blood-brain barrier efficiently. The azine ring in particular is known for its ability to engage with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

Recent publications have highlighted the synthesis and characterization of derivatives of 4-benzyl-4-azaspiro[2.4]heptane that exhibit inhibitory activity against enzymes involved in inflammation and pain pathways. For instance, modifications to the benzyl group have led to compounds that show significant potency in reducing pro-inflammatory cytokine production, suggesting a therapeutic potential in chronic inflammatory diseases. These findings underscore the importance of structural optimization in fine-tuning biological activity.

The spirocyclic core of 4-benzyl-4-azaspiro[2.4]heptane also presents an opportunity for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various cancers and inflammatory diseases. By leveraging computational screening and high-throughput virtual screening (HTVS), researchers have identified lead compounds derived from this scaffold that demonstrate inhibitory effects on specific kinases. Further refinement of these structures through medicinal chemistry approaches holds promise for generating next-generation kinase inhibitors with improved pharmacokinetic profiles.

Another area of interest is the exploration of 4-benzyl-4-azaspiro[2.4]heptane as a precursor for more complex molecules via functional group transformations. For example, selective hydrogenation or oxidation strategies can be employed to introduce additional substituents or alter the electronic properties of the spirocyclic system. These modifications can enhance binding interactions with biological targets or improve metabolic stability, which are critical factors for drug candidates entering clinical development.

The synthesis of 4-benzyl-4-azaspiro[2.4]heptane itself presents challenges due to the complexity of the spirocyclic framework. However, advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it more feasible to construct this motif with high precision. These synthetic strategies not only facilitate access to the parent compound but also enable the rapid generation of libraries of derivatives for screening purposes.

In summary, 4-benzyl-4-azaspiro[2.4]heptane (CAS No. 893404-77-8) represents a promising scaffold for drug discovery with applications spanning neurological disorders, inflammation, and cancer treatment. Its unique structural features and potential for further derivatization make it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological functions and synthetic strategies for spirocyclic compounds, compounds like 4-benzyl-4-azaspiro[2.4]heptane are likely to play an increasingly important role in addressing unmet medical needs.